ethyl 3-({[2-(phenoxymethyl)-1H-benzimidazol-1-yl]acetyl}amino)benzoate

• IUPAC Name: ethyl 3-[[2-[2-(phenoxymethyl)benzimidazol-1-yl]acetyl]amino]benzoate
• InChI: InChI=1S/C25H23N3O4/c1-2-31-25(30)18-9-8-10-19(15-18)26-24(29)16-28-22-14-7-6-13-21(22)27-23(28)17-32-20-11-4-3-5-12-20/h3-15H,2,16-17H2,1H3,(H,26,29)
• InChI Key: OEGRQLLVVIMHRA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=CC=C1)NC(=O)CN2C3=CC=CC=C3N=C2COC4=CC=CC=C4
• Molecular Formula: C25H23N3O4
• Molecular Weight: 429.5 g/mol

Description

Ethyl 3-({[2-(phenoxymethyl)-1H-benzimidazol-1-yl]acetyl}amino)benzoate is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a benzimidazole derivative that has been synthesized using a specific method.

Mechanism of Action

The mechanism of action of ethyl 3-({[2-(phenoxymethyl)-1H-benzimidazol-1-yl]acetyl}amino)benzoate is not fully understood. However, it is believed that this compound exerts its pharmacological effects by inhibiting specific enzymes or proteins that are involved in the pathogenesis of various diseases. For example, in cancer treatment, this compound has been shown to inhibit the activity of specific enzymes that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
Ethyl 3-({[2-(phenoxymethyl)-1H-benzimidazol-1-yl]acetyl}amino)benzoate has various biochemical and physiological effects. In vitro studies have shown that this compound has potent anticancer, antimicrobial, and anti-inflammatory properties. Additionally, this compound has been shown to possess antioxidant properties, which can help in the prevention of various oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

The advantages of using ethyl 3-({[2-(phenoxymethyl)-1H-benzimidazol-1-yl]acetyl}amino)benzoate in lab experiments include its potent pharmacological effects, ease of synthesis, and relatively low cost. However, the limitations of using this compound in lab experiments include its limited solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several potential future directions for the research on ethyl 3-({[2-(phenoxymethyl)-1H-benzimidazol-1-yl]acetyl}amino)benzoate. One potential direction is the development of new derivatives of this compound with improved pharmacological properties. Another potential direction is the investigation of the mechanism of action of this compound in various disease models. Additionally, further studies are needed to determine the safety and toxicity of this compound in vivo.
Conclusion:
In conclusion, ethyl 3-({[2-(phenoxymethyl)-1H-benzimidazol-1-yl]acetyl}amino)benzoate is a promising compound with potential applications in various fields of scientific research. This compound has potent pharmacological effects and can be synthesized using a specific method. Further research is needed to determine the full potential of this compound in various disease models and to develop new derivatives with improved pharmacological properties.

Synthesis Methods

The synthesis of ethyl 3-({[2-(phenoxymethyl)-1H-benzimidazol-1-yl]acetyl}amino)benzoate involves the reaction between 2-(phenoxymethyl)-1H-benzimidazole and ethyl 3-amino-4-oxobenzoate in the presence of acetic anhydride. The reaction is carried out under reflux conditions for several hours, and the resulting product is purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

Ethyl 3-({[2-(phenoxymethyl)-1H-benzimidazol-1-yl]acetyl}amino)benzoate has potential applications in various fields of scientific research. One of the primary applications of this compound is in the field of medicinal chemistry, where it is used as a lead compound for the development of new drugs. This compound has shown promising results in the treatment of various diseases such as cancer, Alzheimer's disease, and bacterial infections.